molecular formula C8H9ClO6S2 B8583240 5-(chlorosulfonyl)-2-methoxyphenyl Methanesulfonate CAS No. 185244-31-9

5-(chlorosulfonyl)-2-methoxyphenyl Methanesulfonate

Cat. No.: B8583240
CAS No.: 185244-31-9
M. Wt: 300.7 g/mol
InChI Key: FMQCSMKXUSWTMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(chlorosulfonyl)-2-methoxyphenyl Methanesulfonate is a useful research compound. Its molecular formula is C8H9ClO6S2 and its molecular weight is 300.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

185244-31-9

Molecular Formula

C8H9ClO6S2

Molecular Weight

300.7 g/mol

IUPAC Name

(5-chlorosulfonyl-2-methoxyphenyl) methanesulfonate

InChI

InChI=1S/C8H9ClO6S2/c1-14-7-4-3-6(17(9,12)13)5-8(7)15-16(2,10)11/h3-5H,1-2H3

InChI Key

FMQCSMKXUSWTMM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)S(=O)(=O)Cl)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(methanesulphonyloxy)methoxybenzene (0.822 g) in dichloromethane (15 ml) was stirred and cooled to -10° C. under a nitrogen atmosphere. A solution of chlorosulphonic acid (0.27 ml) in dichloromethane (5 ml) was then added dropwise over a period of 1 hour, maintaining the temperature below 0° C. The mixture was stirred for a further 4 hours, allowing the temperature to rise to 10° C. The mixture was evaporated to dryness in vacuo to yield an oil which was suspended in toluene (20 ml) with stirring under a nitrogen atmosphere. Oxalyl chloride (0.36 ml) was added dropwise, followed by the addition of DMF (5 drops). After stirring for 2 hours at room temperature, dichloromethane (15 ml) and oxalyl chloride (0.36 ml) were added and the reaction stirred overnight. The solvent was evaporated in vacuo and the residue was purified by column chromatography on silica, eluting with 60% ethyl acetate in hexane to furnish the title compound (0.99 g) as a white crystalline solid.
Name
2-(methanesulphonyloxy)methoxybenzene
Quantity
0.822 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.27 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0.36 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five
Quantity
0.36 mL
Type
reactant
Reaction Step Six
Quantity
15 mL
Type
solvent
Reaction Step Six

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